Cas no 1246820-09-6 (Methylenedioxy Pyrovalerone-d8 (hydrochloride))

Methylenedioxy Pyrovalerone-d8 (hydrochloride) is a deuterated analog of the synthetic cathinone Methylenedioxy Pyrovalerone (MDPV), where eight hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in analytical applications, particularly in mass spectrometry, by improving detection sensitivity and reducing metabolic interference. The hydrochloride salt form ensures stability and solubility, facilitating precise quantitative analysis in research settings. Its primary use lies in serving as an internal standard for forensic and toxicological studies, enabling accurate identification and quantification of MDPV and its metabolites in complex biological matrices. The deuterium substitution minimizes isotopic effects while maintaining structural integrity.
Methylenedioxy Pyrovalerone-d8 (hydrochloride) structure
1246820-09-6 structure
Product Name:Methylenedioxy Pyrovalerone-d8 (hydrochloride)
CAS No:1246820-09-6
MF:C16H22ClNO3
MW:319.853077411652
CID:1004351
PubChem ID:53393958
Update Time:2025-06-13

Methylenedioxy Pyrovalerone-d8 (hydrochloride) Chemical and Physical Properties

Names and Identifiers

    • Methylenedioxy Pyrovalerone-d8 (hydrochloride)
    • Methylenedioxy Pyrovalerone-d8 Hydrochloride
    • 3,4-Methylenedioxy Pyrovalerone-d8 (hydrochloride)
    • 3,4-Methylenedioxypyrovalerone-d8 HCl (MDPV-d8 HCl) solution
    • 3,4-Methylenedioxypyrovalerone-d8 HCl (MDPV-d8 HCl)
    • MDPV-d8
    • Methylenedioxypyrovalerone-d8
    • 3,4-Methylenedioxypyrovalerone-d8 hydrochloride
    • MDPV-D8 HCl
    • 1246820-09-6
    • 3,4-Methylenedioxypyrovalerone-D8.HCl
    • PD020113
    • 1-(1,3-benzodioxol-5-yl)-2-(2,2,3,3,4,4,5,5-octadeuteriopyrrolidin-1-yl)pentan-1-one;hydrochloride
    • MDPV-d8 (0.5mg/mL in Methanol)
    • 3,4-MDPV-d8
    • 3,4-Methylenedioxypyrovalerone-D8 Hydrochloride (MDPV-D8 Hydrochloride) 0.1 mg/ml in Methanol (as free base)
    • 1-(2H-1,3-Benzodioxol-5-yl)-2-[(~2~H_8_)pyrrolidin-1-yl]pentan-1-one--hydrogen chloride (1/1)
    • 1-Pentanone, 1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl-2,2,3,3,4,4,5,5-d8)-, hydrochloride (1:1); 1-(1,3-Benzodioxol-5-yl)-2-(1-pyrrolidinyl-2,2,3,3,4,4,5,5-d8)-1-pentanone hydrochloride (1:1); 3,4-Methylenedioxypyrovalerone-(pyrrolidinyl-D8) Hydrochloride
    • DTXSID30693949
    • 3,4-Methylenedioxypyrovalerone-D8.HCl, 1mg/ml in Methanol (as free base)
    • 3,4-Methylenedioxypyrovalerone-D8.HCl, 0.1mg/ml in Methanol (as free base)
    • Inchi: 1S/C16H21NO3.ClH/c1-2-5-13(17-8-3-4-9-17)16(18)12-6-7-14-15(10-12)20-11-19-14;/h6-7,10,13H,2-5,8-9,11H2,1H3;1H/i3D2,4D2,8D2,9D2;
    • InChI Key: PYQZNWFQAMFAMT-FQJBGNSISA-N
    • SMILES: Cl.O=C(C1=CC=C2C(=C1)OCO2)C(CCC)N1C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

  • Exact Mass: 319.17900
  • Monoisotopic Mass: 319.1790352g/mol
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 341
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Melting Point: 227-229?C
  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • PSA: 38.77000
  • LogP: 3.60240
  • Color/Form: 100 μg/mL in methanol (as free base)

Methylenedioxy Pyrovalerone-d8 (hydrochloride) Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
M-150-1ML
3,4-Methylenedioxypyrovalerone-d
1246820-09-6 100 μg/mL in methanol (as free base), ampule of 1 mL, certified reference material, Cerilliant
1ML
2324.44 2021-05-13

Methylenedioxy Pyrovalerone-d8 (hydrochloride) Related Literature

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